Cas no 2166746-94-5 (N-tert-butylbutanehydrazide)

• Product Name: N-tert-butylbutanehydrazide
• CAS No: 2166746-94-5
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5957013
• PubChem ID: 70295637
• Update Time: 2025-11-02

N-tert-butylbutanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-tert-butylbutanehydrazide
• 2166746-94-5
• EN300-1275897

• Inchi： 1S/C8H18N2O/c1-5-6-7(11)10(9)8(2,3)4/h5-6,9H2,1-4H3
• InChI Key： LYIWGNTUYZQROP-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(C(C)(C)C)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on N-tert-butylbutanehydrazide

Introduction to N-tert-butylbutanehydrazide (CAS No. 2166746-94-5)

N-tert-butylbutanehydrazide, a compound with the chemical formula C₉H₁₉N₂, is a derivative of hydrazide and is characterized by its unique structural and chemical properties. This compound, identified by its CAS number CAS NO. 2166746-94-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry. The presence of the tert-butyl group enhances its stability and reactivity, making it a valuable intermediate in various chemical transformations.

The synthesis of N-tert-butylbutanehydrazide involves a series of well-defined chemical reactions that highlight its versatility. The process typically begins with the reaction of tert-butyl halides with hydrazine hydrate, followed by purification steps to isolate the desired product. This synthetic route underscores the importance of N-tert-butylbutanehydrazide as a building block in organic synthesis, particularly in the construction of more complex molecular architectures.

In recent years, N-tert-butylbutanehydrazide has been explored for its role in the development of novel pharmaceutical agents. Its hydrazide moiety is particularly noteworthy, as it can participate in various chemical reactions such as condensation reactions with carbonyl compounds, leading to the formation of hydrazones. These hydrazones have been investigated for their potential biological activities, including anti-inflammatory and anti-tumor properties.

One of the most compelling aspects of N-tert-butylbutanehydrazide is its utility in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize molecules with enhanced pharmacological profiles. For instance, derivatives of N-tert-butylbutanehydrazide have been incorporated into libraries of compounds screened for their activity against various disease targets. This approach has led to the identification of several promising candidates that are currently undergoing further investigation.

The tert-butyl group in N-tert-butylbutanehydrazide not only contributes to its stability but also influences its solubility and metabolic fate. These properties are critical considerations in drug design, as they can impact the compound's bioavailability and efficacy. Recent studies have demonstrated that modifications to the tert-butyl moiety can fine-tune these characteristics, offering a strategic advantage in optimizing drug candidates.

Another area where N-tert-butylbutanehydrazide has shown promise is in the field of materials science. Its ability to form stable derivatives and participate in polymerization reactions makes it a valuable precursor for developing new materials with tailored properties. For example, researchers have explored its use in creating cross-linked polymers that exhibit enhanced mechanical strength and thermal stability.

The chemical reactivity of N-tert-butylbutanehydrazide also makes it a useful tool in analytical chemistry. It can be employed as a reagent in spectroscopic techniques or used to develop new methodologies for detecting and quantifying other compounds. These applications highlight the compound's broad utility beyond pharmaceuticals and synthetic chemistry.

In conclusion, N-tert-butylbutanehydrazide (CAS NO. 2166746-94-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and chemical properties make it an invaluable asset in drug development, materials science, and analytical chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation and discovery in these fields.